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Compound of Interest

Compound Name: Tripropylammonium chloride

CAS No.: 14488-44-9

Cat. No.: B12781274

Get Quote

CAS Number: 14488-44-9

This technical guide provides an in-depth overview of tripropylammonium chloride, a

quaternary ammonium salt with significant applications in chemical synthesis. It is intended for

researchers, scientists, and professionals in drug development and related fields. This

document details its physicochemical properties, synthesis, and key applications, including its

role as a phase transfer catalyst and as a precursor to oxidizing agents.

Physicochemical Properties
Tripropylammonium chloride is a hygroscopic solid at room temperature. Its molecular

structure consists of a central nitrogen atom bonded to three propyl groups, with a chloride

counterion. The geometry around the nitrogen atom is tetrahedral, consistent with sp³

hybridization.[1]
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Property Value

CAS Number 14488-44-9

Molecular Formula C₉H₂₂ClN

Molecular Weight 179.73 g/mol [1][2]

IUPAC Name N,N-dipropylpropan-1-amine hydrochloride[1]

Canonical SMILES CCCN(CCC)CCC.Cl[1]

Appearance Solid (hygroscopic)[1]

Synthesis of Tripropylammonium Chloride
The synthesis of tripropylammonium chloride is achieved through the quaternization of

tripropylamine with hydrochloric acid.[1] This exothermic reaction is typically carried out at

ambient temperatures and can be performed without an organic solvent, aligning with green

chemistry principles.[1]

Experimental Protocol: Representative Synthesis
Materials:

Tripropylamine (C₉H₂₁N)

Concentrated Hydrochloric Acid (HCl, 37%)

Diethyl ether (or other suitable non-polar solvent for washing)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Büchner funnel and filter paper

Procedure:
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In a round-bottom flask equipped with a magnetic stir bar, dissolve a specific molar amount

of tripropylamine in a minimal amount of a suitable solvent or use it neat.

Cool the flask in an ice bath to control the exothermic reaction.

Slowly add an equimolar amount of concentrated hydrochloric acid dropwise while stirring

vigorously.

After the addition is complete, continue stirring at room temperature for a designated period

(e.g., 1-2 hours) to ensure the reaction goes to completion.

If a precipitate forms, collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with a cold, non-polar solvent like diethyl ether to remove any

unreacted starting material.

Dry the purified tripropylammonium chloride in a desiccator under vacuum.

Disclaimer: This is a representative protocol based on general chemical principles. Actual

reaction conditions, such as solvent choice, temperature, and reaction time, may need to be

optimized.
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Synthesis Workflow for Tripropylammonium Chloride

Applications in Chemical Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12781274/docs?utm_src=pdf-body#tripropylammonium-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12781274/docs?utm_src=pdf-body-img#tripropylammonium-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b12781274/docs?utm_src=pdf-body#tripropylammonium-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Transfer Catalysis
Tripropylammonium chloride is an effective phase transfer catalyst (PTC), facilitating

reactions between reactants in immiscible phases, such as an aqueous and an organic phase.

[1] This is particularly useful in the synthesis of pharmaceutical intermediates and other fine

chemicals.[1] For instance, it can be employed in the synthesis of oxetane compounds by

enabling the dehydrohalogenation of 3-halo-1-propanol derivatives.[1]

The tripropylammonium cation pairs with an anion from the aqueous phase, transporting it into

the organic phase where it can react with the organic substrate. After the reaction, the cation

can return to the aqueous phase to repeat the cycle.
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Mechanism of Phase Transfer Catalysis

Precursor for Oxidizing Agents
Tripropylammonium chloride serves as a precursor for the synthesis of tripropylammonium

fluorochromate (TriPAFC), a potent and selective oxidizing agent.[1] TriPAFC is particularly

effective for the oxidation of primary and secondary alcohols to aldehydes and ketones,

respectively.

Materials:

Chromium(VI) oxide (CrO₃)

Hydrofluoric acid (HF, 40% aqueous solution)

Tripropylamine (C₉H₂₁N)

Water

Beaker

Magnetic stirrer and stir bar

Ice bath

Büchner funnel and filter paper

Procedure:

In a beaker, dissolve chromium(VI) oxide in water.

Carefully add hydrofluoric acid to the chromium(VI) oxide solution while stirring.

Cool the mixture in an ice bath.

Slowly add tripropylamine to the cooled solution with continuous stirring.

An orange solid of tripropylammonium fluorochromate will precipitate.
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Collect the precipitate by vacuum filtration.

Wash the solid with cold water and then with a suitable organic solvent.

Dry the product under vacuum.

Disclaimer: This protocol involves the use of highly corrosive and toxic reagents (Chromium(VI)

oxide and hydrofluoric acid). It should only be performed by trained personnel in a well-

ventilated fume hood with appropriate personal protective equipment.

Spectroscopic Data
While specific, high-resolution spectra for tripropylammonium chloride are not readily

available in public databases, the expected spectral features can be inferred from its structure.

Expected ¹H NMR Spectral Features:

A triplet corresponding to the methyl protons (-CH₃).

A multiplet (sextet) for the methylene protons adjacent to the methyl groups (-CH₂-CH₃).

A multiplet (triplet) for the methylene protons adjacent to the nitrogen atom (N-CH₂-).

A broad singlet for the ammonium proton (N-H⁺).

Expected FT-IR Spectral Features:

C-H stretching vibrations for the propyl groups in the region of 2800-3000 cm⁻¹.

N-H stretching vibration for the ammonium group, likely a broad band around 3000-3300

cm⁻¹.

C-H bending vibrations in the region of 1300-1500 cm⁻¹.

C-N stretching vibrations.

This technical guide provides a foundational understanding of tripropylammonium chloride
for its application in research and development. For specific applications, further optimization of
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the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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